3,4-dimethoxy-N-[2-(2-thienyl)ethyl]benzamide

• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol
• IUPAC Name: 3,4-dimethoxy-N-(2-thiophen-2-ylethyl)benzamide
• InChI: InChI=1S/C15H17NO3S/c1-18-13-6-5-11(10-14(13)19-2)15(17)16-8-7-12-4-3-9-20-12/h3-6,9-10H,7-8H2,1-2H3,(H,16,17)
• InChI Key: XRHOPZCWWGYHSB-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NCCC2=CC=CS2)OC

Description

3,4-dimethoxy-N-[2-(2-thienyl)ethyl]benzamide, also known as 2C-T-4, is a chemical compound that belongs to the family of phenethylamines. This compound has gained attention in the scientific community due to its potential applications in research studies related to neuroscience and pharmacology.

Mechanism of Action

The mechanism of action of 3,4-dimethoxy-N-[2-(2-thienyl)ethyl]benzamide involves its interaction with the serotonin receptor system. It binds to the 5-HT2A receptor and activates it, leading to the release of various neurotransmitters such as dopamine and norepinephrine. This activation of the receptor system is responsible for the psychoactive effects of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,4-dimethoxy-N-[2-(2-thienyl)ethyl]benzamide are primarily related to its interaction with the serotonin receptor system. It has been shown to induce various psychoactive effects such as altered perception, mood, and cognition. Additionally, it has been reported to have stimulant and entactogenic effects.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 3,4-dimethoxy-N-[2-(2-thienyl)ethyl]benzamide in lab experiments is its ability to activate the serotonin receptor system, which is involved in various physiological processes. This makes it a useful tool for studying the role of this receptor system in various physiological and pathological conditions. However, one of the limitations of using this compound is its psychoactive effects, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research studies related to 3,4-dimethoxy-N-[2-(2-thienyl)ethyl]benzamide. One of the primary areas of focus is the study of its potential therapeutic applications, particularly in the treatment of psychiatric disorders such as depression and anxiety. Additionally, there is a need for further research to understand the long-term effects of this compound on the brain and the body. Finally, there is a need for the development of more selective agonists of the serotonin receptor system, which can help to minimize the psychoactive effects of this compound.

Synthesis Methods

The synthesis of 3,4-dimethoxy-N-[2-(2-thienyl)ethyl]benzamide involves the reaction of 2-thiophenethylamine with 3,4-dimethoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place at low temperature and yields the desired compound as a white crystalline solid. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

3,4-dimethoxy-N-[2-(2-thienyl)ethyl]benzamide has been used in various research studies related to neuroscience and pharmacology. One of the primary applications of this compound is in the study of the serotonin receptor system. It has been shown to be a potent agonist of the 5-HT2A receptor, which is involved in various physiological processes such as perception, cognition, and mood regulation.